4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid
Description
“4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid” is a chemical compound that has been studied for its potential anticancer properties . It belongs to a class of compounds known as 1,2,4-triazole derivatives, which are known for their ability to form hydrogen bonds with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties .
Synthesis Analysis
A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis . The synthesis process involved the use of various spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis .Molecular Structure Analysis
The molecular structure of these compounds was confirmed by NMR and MS analysis . The structure of related compounds has been described as a 3D 3-connected framework .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds were confirmed by spectroscopic techniques . The reaction time for some related compounds was reported to be 48 hours .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds include a predicted density of 1.296±0.06 g/cm3, a melting point of 180-182 °C, and a boiling point of 386.6±17.0 °C .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid involves the reaction of 4-chloro-3-nitropyridine with sodium azide to form 4-azido-3-nitropyridine, which is then reduced to 4-amino-3-nitropyridine. The resulting compound is then reacted with 1H-1,2,4-triazole-1-carboxylic acid to form the final product.", "Starting Materials": [ "4-chloro-3-nitropyridine", "sodium azide", "1H-1,2,4-triazole-1-carboxylic acid" ], "Reaction": [ "Step 1: 4-chloro-3-nitropyridine is reacted with sodium azide in DMF at 80°C for 24 hours to form 4-azido-3-nitropyridine.", "Step 2: 4-azido-3-nitropyridine is reduced with hydrogen gas and palladium on carbon catalyst in ethanol to form 4-amino-3-nitropyridine.", "Step 3: 4-amino-3-nitropyridine is reacted with 1H-1,2,4-triazole-1-carboxylic acid in DMF at 100°C for 24 hours to form 4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid." ] } | |
CAS RN |
942206-38-4 |
Product Name |
4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid |
Molecular Formula |
C8H6N4O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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